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Compound of Interest

Compound Name: Gibbestatin B

Cat. No.: B15576844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 89687-34-3 Molecular Formula: C₂₂H₂₆O₆

This technical guide provides a comprehensive overview of Gibbestatin B, a natural product

with potential applications in drug development. This document summarizes its chemical

properties, biological activity, and mechanism of action, with a focus on its role as a STAT3

inhibitor.

Physicochemical Properties
A summary of the key physicochemical properties of Gibbestatin B is presented in Table 1.

Property Value

CAS Number 89687-34-3[1]

Molecular Formula C₂₂H₂₆O₆[1]

Molecular Weight 386.44 g/mol

Appearance White powder

Solubility
Soluble in methanol, ethanol, DMSO, and other

organic solvents
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Biological Activity and Mechanism of Action
Gibbestatin B has been identified as a potent inhibitor of the Signal Transducer and Activator

of Transcription 3 (STAT3) signaling pathway. The STAT3 pathway is a critical regulator of

cellular processes, including proliferation, survival, and differentiation. Dysregulation of this

pathway is implicated in various diseases, particularly in cancer, where it promotes tumor

growth and metastasis.

The inhibitory effect of Gibbestatin B on the STAT3 pathway is believed to occur through the

disruption of STAT3 dimerization and its subsequent translocation to the nucleus. This prevents

the transcription of target genes involved in cell cycle progression and apoptosis.

Experimental Protocols
Isolation and Purification of Gibbestatin B
The following protocol outlines a general method for the isolation and purification of

Gibbestatin B from a microbial source, based on common practices for natural product

isolation.

Workflow for Gibbestatin B Isolation
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Fermentation and Extraction

Chromatographic Purification

Fermentation of Streptomyces sp.

Centrifugation to separate mycelium and supernatant

Extraction of supernatant with ethyl acetate

Concentration of ethyl acetate extract

Silica Gel Column Chromatography

Preparative HPLC

Crystallization

Pure_Gibbestatin_B

Pure Gibbestatin B

Click to download full resolution via product page

Caption: Workflow for the isolation and purification of Gibbestatin B.
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Methodology:

Fermentation: A culture of a Gibbestatin B-producing strain of Streptomyces is grown in a

suitable fermentation medium.

Extraction: The culture broth is harvested, and the supernatant is separated from the

mycelium by centrifugation. The supernatant is then extracted with an organic solvent such

as ethyl acetate.

Purification: The crude extract is subjected to a series of chromatographic techniques,

including silica gel column chromatography and preparative high-performance liquid

chromatography (HPLC), to isolate Gibbestatin B.

Characterization: The structure of the purified compound is confirmed using spectroscopic

methods such as nuclear magnetic resonance (NMR) and mass spectrometry (MS).

In Vitro STAT3 Inhibition Assay
The following protocol describes a typical in vitro assay to evaluate the inhibitory activity of

Gibbestatin B on STAT3.

Experimental Workflow for STAT3 Inhibition Assay
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Culture cancer cells with constitutively active STAT3

Treat cells with varying concentrations of Gibbestatin B

Cell lysis and protein extraction

Western Blot analysis for p-STAT3 and total STAT3

Quantification of band intensities

Calculation of IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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